![molecular formula C12H18N2O4 B6246380 tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate CAS No. 2649035-62-9](/img/no-structure.png)
tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate
Overview
Description
Tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate, also known as TBFOD, is a novel spirocyclic compound that has been gaining attention in the scientific community due to its unique properties. TBFOD is an organic compound that contains a spirocyclic ring structure with a tert-butyl group attached. This compound has many potential applications in the fields of organic synthesis, drug discovery, and biochemistry.
Scientific Research Applications
Tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate has been studied extensively in scientific research due to its unique properties. It has been used as a building block for the synthesis of other compounds, as well as a catalyst for organic reactions. tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate has also been studied for its potential applications in drug discovery and biochemistry. For example, it has been used as a substrate for the synthesis of novel compounds that may have potential therapeutic effects.
Mechanism of Action
Tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate has been studied for its mechanism of action in organic synthesis. It has been found to act as a Lewis acid, which allows it to catalyze a variety of organic reactions. tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate is also able to act as a nucleophile, which allows it to react with electrophiles such as carbonyl compounds.
Biochemical and Physiological Effects
tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate has been studied for its potential biochemical and physiological effects. It has been found to bind to certain proteins, which may lead to the inhibition of their activity. It has also been found to interact with certain enzymes, which may lead to the regulation of their activity.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate has several advantages and limitations when used in laboratory experiments. One of the main advantages of using tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate is its ability to catalyze a wide range of organic reactions. This makes it a useful tool for synthetic organic chemists. However, tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate is also limited by its low solubility in water and its tendency to form dimers.
Future Directions
There are many potential future directions for the use of tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate in scientific research. One potential direction is the use of tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate as a catalyst for the synthesis of novel compounds. tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate could also be used in drug discovery, as it has been found to interact with certain proteins and enzymes. Additionally, tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate could be used to study the biochemical and physiological effects of other compounds, as it has been found to bind to certain proteins and enzymes. Finally, tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate could be used to study the mechanism of action of other compounds, as it has been found to act as a Lewis acid and a nucleophile.
Synthesis Methods
Tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate can be synthesized through a series of organic reactions starting from a 1,5-diketone and a tert-butyl amine. The first step involves the formation of a diketone-amine adduct, which is then treated with a base to form an enamine. This enamine is then reacted with aldehyde to form a 1,3-diketone, which is then hydrolyzed to form tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate. Other synthesis methods have also been developed, such as the use of a Grignard reagent to form a tert-butyl aldehyde and then reacting it with a 1,3-diketone to form tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate involves the formation of the spirocyclic ring system through a cyclization reaction. The starting material for this reaction is a substituted oxime, which is then converted to an isocyanate intermediate. The isocyanate is then reacted with a diene to form the spirocyclic ring system. The final step involves the addition of a tert-butyl ester group to the carboxylic acid functional group.", "Starting Materials": [ "3-hydroxy-2-methyl-1-phenylpropan-1-one", "hydroxylamine hydrochloride", "sodium acetate", "acetic anhydride", "ethyl acetoacetate", "sodium ethoxide", "methyl iodide", "sodium azide", "1,3-butadiene", "tert-butyl chloroformate", "triethylamine", "dimethylformamide", "diethyl ether", "petroleum ether" ], "Reaction": [ "Step 1: Conversion of 3-hydroxy-2-methyl-1-phenylpropan-1-one to oxime using hydroxylamine hydrochloride and sodium acetate in acetic anhydride", "Step 2: Conversion of oxime to isocyanate intermediate using ethyl acetoacetate, sodium ethoxide, and methyl iodide", "Step 3: Reaction of isocyanate intermediate with 1,3-butadiene to form spirocyclic ring system", "Step 4: Addition of tert-butyl ester group to carboxylic acid functional group using tert-butyl chloroformate, triethylamine, and dimethylformamide", "Step 5: Purification of product using diethyl ether and petroleum ether" ] } | |
CAS RN |
2649035-62-9 |
Product Name |
tert-butyl 3-formyl-1-oxa-2,7-diazaspiro[4.4]non-2-ene-7-carboxylate |
Molecular Formula |
C12H18N2O4 |
Molecular Weight |
254.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
